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Cat. No.: B093003

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethoxy(propyl)silane is a versatile organosilicon compound with significant applications
across various scientific and industrial fields, including surface modification, as a coupling
agent, and in the synthesis of advanced materials. This technical guide provides a
comprehensive overview of the primary synthesis routes for trimethoxy(propyl)silane, with a
focus on hydrosilylation and Grignard reaction methodologies. Detailed experimental protocols,
comparative data, and reaction pathway visualizations are presented to serve as a practical
resource for researchers and professionals in drug development and materials science.

Introduction

Trimethoxy(propyl)silane, with the chemical formula CeH1603Si, is an organofunctional
alkoxysilane that possesses both a reactive propyl group and hydrolyzable methoxy groups.[1]
This dual functionality allows it to act as a molecular bridge between inorganic substrates and
organic polymers, making it a valuable component in the formulation of coatings, adhesives,
and sealants.[1] Its ability to modify surface properties also finds utility in chromatography and
drug delivery systems. The primary industrial synthesis methods for this compound are the
hydrosilylation of propene with trimethoxysilane and the Grignard reaction of a propyl
magnesium halide with a silicon compound.[1]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b093003?utm_src=pdf-interest
https://www.benchchem.com/product/b093003?utm_src=pdf-body
https://www.benchchem.com/product/b093003?utm_src=pdf-body
https://www.benchchem.com/product/b093003?utm_src=pdf-body
https://www.innospk.com/en/?news/UYC-trimethoxypropylsilane-a-promising-chemical-for-surface-modification-and-coatings
https://www.innospk.com/en/?news/UYC-trimethoxypropylsilane-a-promising-chemical-for-surface-modification-and-coatings
https://www.innospk.com/en/?news/UYC-trimethoxypropylsilane-a-promising-chemical-for-surface-modification-and-coatings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Synthesis Routes

This section details the most prevalent and industrially significant methods for the synthesis of
trimethoxy(propyl)silane.

Hydrosilylation of Propene with Trimethoxysilane

Hydrosilylation is the most common and efficient method for the synthesis of
trimethoxy(propyl)silane, often achieving yields of over 90%.[1] This reaction involves the
addition of a silicon-hydride bond across the carbon-carbon double bond of propene, typically
catalyzed by a platinum complex.[1][2]

Reaction Pathway:
Propene
(CH2=CHCHs)
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-
-

Platinum Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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